Cas no 2138585-62-1 (1-(2,6-dimethyloxan-4-yl)methylcyclopropane-1-sulfonyl chloride)
1-(2,6-dimethyloxan-4-yl)methylcyclopropane-1-sulfonyl chloride Chemical and Physical Properties
Names and Identifiers
-
- 1-(2,6-dimethyloxan-4-yl)methylcyclopropane-1-sulfonyl chloride
- 1-((2,6-Dimethyltetrahydro-2H-pyran-4-yl)methyl)cyclopropane-1-sulfonyl chloride
- EN300-1143438
- 2138585-62-1
- 1-[(2,6-dimethyloxan-4-yl)methyl]cyclopropane-1-sulfonyl chloride
-
- Inchi: 1S/C11H19ClO3S/c1-8-5-10(6-9(2)15-8)7-11(3-4-11)16(12,13)14/h8-10H,3-7H2,1-2H3
- InChI Key: KZSWBDBUCYPJPR-UHFFFAOYSA-N
- SMILES: ClS(C1(CC2CC(C)OC(C)C2)CC1)(=O)=O
Computed Properties
- Exact Mass: 266.0743433g/mol
- Monoisotopic Mass: 266.0743433g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 346
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 51.8Ų
1-(2,6-dimethyloxan-4-yl)methylcyclopropane-1-sulfonyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1143438-0.05g |
1-[(2,6-dimethyloxan-4-yl)methyl]cyclopropane-1-sulfonyl chloride |
2138585-62-1 | 95% | 0.05g |
$1247.0 | 2023-10-26 | |
| Enamine | EN300-1143438-0.1g |
1-[(2,6-dimethyloxan-4-yl)methyl]cyclopropane-1-sulfonyl chloride |
2138585-62-1 | 95% | 0.1g |
$1307.0 | 2023-10-26 | |
| Enamine | EN300-1143438-0.25g |
1-[(2,6-dimethyloxan-4-yl)methyl]cyclopropane-1-sulfonyl chloride |
2138585-62-1 | 95% | 0.25g |
$1366.0 | 2023-10-26 | |
| Enamine | EN300-1143438-0.5g |
1-[(2,6-dimethyloxan-4-yl)methyl]cyclopropane-1-sulfonyl chloride |
2138585-62-1 | 95% | 0.5g |
$1426.0 | 2023-10-26 | |
| Enamine | EN300-1143438-1.0g |
1-[(2,6-dimethyloxan-4-yl)methyl]cyclopropane-1-sulfonyl chloride |
2138585-62-1 | 1g |
$1485.0 | 2023-05-23 | ||
| Enamine | EN300-1143438-2.5g |
1-[(2,6-dimethyloxan-4-yl)methyl]cyclopropane-1-sulfonyl chloride |
2138585-62-1 | 95% | 2.5g |
$2912.0 | 2023-10-26 | |
| Enamine | EN300-1143438-5.0g |
1-[(2,6-dimethyloxan-4-yl)methyl]cyclopropane-1-sulfonyl chloride |
2138585-62-1 | 5g |
$4309.0 | 2023-05-23 | ||
| Enamine | EN300-1143438-10.0g |
1-[(2,6-dimethyloxan-4-yl)methyl]cyclopropane-1-sulfonyl chloride |
2138585-62-1 | 10g |
$6390.0 | 2023-05-23 | ||
| Enamine | EN300-1143438-1g |
1-[(2,6-dimethyloxan-4-yl)methyl]cyclopropane-1-sulfonyl chloride |
2138585-62-1 | 95% | 1g |
$1485.0 | 2023-10-26 | |
| Enamine | EN300-1143438-5g |
1-[(2,6-dimethyloxan-4-yl)methyl]cyclopropane-1-sulfonyl chloride |
2138585-62-1 | 95% | 5g |
$4309.0 | 2023-10-26 |
1-(2,6-dimethyloxan-4-yl)methylcyclopropane-1-sulfonyl chloride Related Literature
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
-
Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
-
Hui Liu,Deyong Su,Guolin Cheng,Jimin Xu,Xinyan Wang,Yuefei Hu Org. Biomol. Chem., 2010,8, 1899-1904
Additional information on 1-(2,6-dimethyloxan-4-yl)methylcyclopropane-1-sulfonyl chloride
Introduction to 1-(2,6-dimethyloxan-4-yl)methylcyclopropane-1-sulfonyl chloride (CAS No. 2138585-62-1)
1-(2,6-dimethyloxan-4-yl)methylcyclopropane-1-sulfonyl chloride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2138585-62-1, represents a unique structural motif that combines a cyclopropane ring with an oxygenated heterocyclic system, making it a promising candidate for further exploration in drug discovery and molecular design.
The structural framework of this compound features a cyclopropane-1-sulfonyl chloride moiety, which is known for its versatile reactivity and utility in synthetic chemistry. The presence of a 2,6-dimethyloxan-4-yl substituent introduces an additional layer of complexity, providing a scaffold that may exhibit novel biological activities. Such structural features are particularly intriguing for medicinal chemists seeking to develop innovative therapeutic agents.
In recent years, the pharmaceutical industry has increasingly focused on the exploration of heterocyclic compounds due to their diverse biological properties and potential therapeutic applications. The oxygenated heterocycle in this compound, specifically the 2,6-dimethyloxan unit, is a key feature that distinguishes it from other sulfonyl chlorides. This moiety has been shown to enhance the metabolic stability and bioavailability of drug candidates, making it an attractive component in the design of next-generation pharmaceuticals.
The sulfonyl chloride functional group is particularly noteworthy for its ability to participate in nucleophilic substitution reactions, allowing for further derivatization and modification of the core structure. This reactivity makes 1-(2,6-dimethyloxan-4-yl)methylcyclopropane-1-sulfonyl chloride a valuable intermediate in synthetic protocols aimed at generating novel sulfonamide derivatives, which are widely recognized for their pharmacological properties.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. Studies suggest that the unique combination of a cyclopropane ring and an oxygenated heterocycle may confer specific interactions with biological targets, potentially leading to the development of drugs with improved efficacy and reduced side effects.
The cyclopropane ring itself is a well-known pharmacophore in drug discovery, known for its ability to induce conformational constraints that enhance binding affinity. When coupled with the 2,6-dimethyloxan-4-yl substituent, this compound may exhibit enhanced binding interactions with enzymes or receptors involved in critical biological pathways. This has sparked interest in exploring its potential as an inhibitor or modulator of relevant therapeutic targets.
Moreover, the synthetic utility of this compound extends beyond its direct biological applications. The sulfonyl chloride group can be readily converted into other functionalized derivatives, such as sulfonamides or sulfonates, which are prevalent in many active pharmaceutical ingredients (APIs). This flexibility makes 1-(2,6-dimethyloxan-4-yl)methylcyclopropane-1-sulfonyl chloride a versatile building block for medicinal chemists engaged in hit-to-fit optimization and lead generation programs.
In conclusion, 1-(2,6-dimethyloxan-4-yl)methylcyclopropane-1-sulfonyl chloride (CAS No. 2138585-62-1) represents a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of a cyclopropane ring and an oxygenated heterocycle, coupled with the reactivity of the sulfonyl chloride moiety, positions it as a valuable asset in the quest for novel therapeutic agents. As computational methods and synthetic techniques continue to evolve, further exploration of this compound is expected to yield promising insights into its biological properties and applications.
2138585-62-1 (1-(2,6-dimethyloxan-4-yl)methylcyclopropane-1-sulfonyl chloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)